5,7,22-Cholestatrien-3beta-ol
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Overview
Description
5,7,22-Cholestatrien-3beta-ol is a natural product found in Axinella cannabina and Dictyonella incisa with data available.
Scientific Research Applications
Enzymatic Synthesis and Structural Analysis
Enzymatic Conversion to Delta 5,22-Cholestadien-3 beta-ol : A rat liver enzyme system has been studied for its ability to convert 5,7,22-cholestatrien-3 beta-ol to delta 5,22-cholestadien-3 beta-ol. This system demonstrates the presence of specific reductases and provides a method for producing delta 5,22-cholestadien-3 beta-ol in quantity (Koroly & Dempsey, 1981).
Structural Characterization in Pig Tissues : 5,7,22-cholestatrien-3 beta-ol was identified and isolated from pig tissues, providing evidence of its role as a possible intermediate in cholesterol biosynthesis. Its structure was confirmed through various spectral analyses (Scallen et al., 1969).
Metabolic and Functional Insights
Role in Pathogenic Fungi : The pathogenic fungus Phytophthora cactorum metabolizes 5,7,22-cholestatrien-3 beta-ol differently than other sterols, suggesting a unique mechanism of sterol recognition and metabolism in this organism (Nes & Stafford, 1983).
Use as a Fluorescent Cholesterol Analogue : 5,7,22-cholestatrien-3 beta-ol has been utilized as a fluorescent cholesterol analogue in various biological systems. Its stability and spectral properties make it a valuable tool for studying sterol-protein interactions and sterol behavior in membranes (Fischer et al., 1984).
Biochemical and Cellular Studies
Involvement in Cholesterol Biosynthesis : The enzyme mechanism for introducing the C-5 double bond in cholesterol biosynthesis was studied, demonstrating the conversion of certain sterols, potentially including 5,7,22-cholestatrien-3 beta-ol, in this process (Reddy et al., 1976).
Relationship with Atherosclerosis in Diabetes : The presence of 5,7,22-cholestatrien-3 beta-ol in erythrocyte membranes was linked to carotid atherosclerosis in type 2 diabetic patients, indicating its potential as a marker for oxidative stress and macroangiopathy (Miwa et al., 2003).
Chemical Synthesis and Analysis : The chemical synthesis and conversion of 5,7,22-cholestatrien-3 beta-ol derivatives have been explored, offering insights into its structural properties and potential applications in medicinal chemistry (Sun et al., 2009).
Properties
CAS No. |
19633-95-5 |
---|---|
Molecular Formula |
C27H42O |
Molecular Weight |
382.6 g/mol |
IUPAC Name |
(3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(E,2R)-6-methylhept-3-en-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
InChI |
InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6,8-10,18-19,21,23-25,28H,7,11-17H2,1-5H3/b8-6+/t19-,21+,23-,24+,25+,26+,27-/m1/s1 |
InChI Key |
RQOCXCFLRBRBCS-LNOGQBHPSA-N |
Isomeric SMILES |
C[C@H](/C=C/CC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)O)C)C |
SMILES |
CC(C)CC=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
Canonical SMILES |
CC(C)CC=CC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)O)C)C |
Synonyms |
5,7,22-cholestatrien-3beta-ol 5,7,22-cholestatrien-3beta-ol, (22E)-isomer delta 5,7,22-cholestatrien-3beta-ol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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